Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate
Overview
Description
“Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” is a chemical compound that is related to Favipiravir . Favipiravir is used for the treatment of advanced Ebola virus infection in a small animal model and it suppressed the replication of Zaire Ebola virus and prevented a lethal outcome in 100% of the animals .
Synthesis Analysis
The synthesis of “Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” has been reported in several studies. A four-step approach to the synthesis of 6-Fluoro-3-hydroxypyrazine-2-carboxamide was reported in 2014 . Another study reported a seven-step approach for the synthesis of Favipiravir from 2-aminopyrazine . The synthesis involved regioselective chlorination of the pyrazine ring, bromination, Pd-catalyzed cyanation, and Sandmeyer diazotization/chlorination .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” include amidation, nitrification, reduction, and fluorination . In one of the key synthetic reactions, 3,6-dichloropyrazine-2-carbonitrile was reacted sequentially, in one pot, with KF and 30% H2O2 .Scientific Research Applications
Synthesis of Favipiravir
“Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” is a key intermediate in the synthesis of Favipiravir . Favipiravir is a novel anti-influenza drug that selectively inhibits the RNA-dependent RNA polymerase of the influenza virus . It also displays inhibitory activities against a number of other pathogenic RNA viral infections .
Antiviral Research
Favipiravir, synthesized from “Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate”, has shown activity against many types of RNA viruses, including all strains of influenza A, B, C, arenavirus, bunyavirus, flavivirus, alphavirus, norovirus, as well as the Zika, Usutu, and Ebola viruses .
Treatment of Ebola Virus Infection
Favipiravir is believed to be a promising therapeutic candidate for Ebola virus infection . In a retrospective clinical study during the outbreak of Ebola virus, patients who received Favipiravir had a significant viral load reduction compared with the control group .
Antiparasitic Research
Favipiravir and related structures have attracted extensive attention in the field of antiparasitic research . This suggests that “Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate”, as a precursor to Favipiravir, could also be important in this field.
Large-Scale Production of Favipiravir
“Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” is beneficial for the large-scale production of Favipiravir .
Development of New Synthetic Methods
The use of “Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” in the synthesis of Favipiravir has led to the development of new synthetic methods . For example, a research group from China proposed a route for the synthesis of Favipiravir through a key intermediate – methyl 3-amino-6-bromopyrazine-2-carboxylate .
Safety and Hazards
The safety data sheet for “Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate” suggests that in case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with the skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of ingestion, the mouth should be rinsed with water and vomiting should not be induced .
Future Directions
Mechanism of Action
Target of Action
Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate, also known as Favipiravir, is a potent RNA polymerase inhibitor . It primarily targets the RNA-dependent RNA polymerase of various RNA viruses .
Mode of Action
Favipiravir functions by selectively inhibiting the RNA-dependent RNA polymerase of the influenza virus . This inhibition disrupts the replication process of the virus, thereby preventing its proliferation within the host organism .
Biochemical Pathways
The active form of Favipiravir, known as T-705 ribofuranosyl triphosphate (T-705 RTP), is generated from the parent drug by a series of intracellular enzymes . This active form then inhibits the RNA-dependent RNA polymerase, affecting the replication pathway of the virus .
Pharmacokinetics
It is known that the compound is synthesized through a series of chemical reactions, including esterification, amidation, and fluorination .
Result of Action
The inhibition of RNA-dependent RNA polymerase by Favipiravir results in a significant reduction in viral load . This leads to a decrease in the severity of symptoms associated with viral infections .
Action Environment
The efficacy and stability of Favipiravir can be influenced by various environmental factors. For instance, the compound should be stored at temperatures below -15°C to maintain its stability . Additionally, the compound should be handled with care to avoid dust formation and inhalation .
properties
IUPAC Name |
methyl 5-fluoro-2-oxo-1H-pyrazine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O3/c1-12-6(11)4-5(10)8-2-3(7)9-4/h2H,1H3,(H,8,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWAQOOMADZVENS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=CNC1=O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-fluoro-3-hydroxypyrazine-2-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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